Cas no 175444-34-5 ((2R)-2-{(benzyloxy)carbonylamino}-4-cyclohexylbutanoic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonylamino}-4-cyclohexylbutanoic acid
• CAS No: 175444-34-5
• Molecular Formula: C₁₈H₂₅NO₄
• Molecular Weight: 319.39540553093
• MDL: MFCD32898895
• CID: 5631422
• PubChem ID: 7021131

(2R)-2-{(benzyloxy)carbonylamino}-4-cyclohexylbutanoic acid Properties

Names and Identifiers

• (2R)-2-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid
• SCHEMBL14125684
• 175444-34-5
• EN300-28293758
• Cyclohexanebutanoic acid, α-[[(phenylmethoxy)carbonyl]amino]-, (αR)-
• Cbz-D-Homocyclohexyl alanine
• (2R)-2-{(benzyloxy)carbonylamino}-4-cyclohexylbutanoic acid

• MDL： MFCD32898895
• InChIKey： JKIBLMCGEXQOTF-MRXNPFEDSA-N
• Inchi： 1S/C18H25NO4/c20-17(21)16(12-11-14-7-3-1-4-8-14)19-18(22)23-13-15-9-5-2-6-10-15/h2,5-6,9-10,14,16H,1,3-4,7-8,11-13H2,(H,19,22)(H,20,21)/t16-/m1/s1
• SMILES： C1(CC[C@@H](NC(OCC2=CC=CC=C2)=O)C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 319.17835828g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 319.17835828g/mol
• Heavy Atom Count: 23
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Boiling Point: 510.8±43.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)
• Density: 1.148±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls